Cas no 1005266-97-6 (3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005266-97-6
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 6048978
• PubChem ID: 4523095
• Update Time: 2025-07-10

3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• F1248-0021
• 3-(4-methoxyphenyl)-2-phenyl-5-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 1005266-97-6
• SR-01000504945-1
• Oprea1_355686
• 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• EU-0047025
• AKOS016318688
• AKOS001665567
• SR-01000504945

• Inchi： 1S/C25H22N2O4/c1-16-8-6-7-11-20(16)26-24(28)21-22(17-12-14-19(30-2)15-13-17)27(31-23(21)25(26)29)18-9-4-3-5-10-18/h3-15,21-23H,1-2H3
• InChI Key： MEVRTFYDNMFGDA-UHFFFAOYSA-N
• SMILES： O1C2C(N(C3C=CC=CC=3C)C(C2C(C2C=CC(=CC=2)OC)N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 414.15795719g/mol
• Monoisotopic Mass: 414.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005266-97-6)

The compound 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005266-97-6) represents a fascinating molecule in the realm of medicinal chemistry, particularly within the structural framework of oxazolopyrrolidines. This heterocyclic scaffold has garnered significant attention due to its potential pharmacological properties and its utility as a building block in drug discovery. The presence of multiple aromatic rings and functional groups such as methoxy and methyl substituents contributes to its unique chemical and biological characteristics.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of oxazolopyrrolidines as versatile scaffolds for the development of bioactive molecules. The compound in question, 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione, exhibits a complex three-dimensional structure that is likely to influence its interactions with biological targets. The hexahydro moiety introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of a pyrrolooxazole core with aromatic substituents suggests that it may possess properties suitable for applications in areas such as central nervous system (CNS) drug development, anti-inflammatory agents, or even antiviral therapies. The methoxy group at the 4-position of the phenyl ring and the methyl group at the 2-position contribute to the molecule's lipophilicity and may play a crucial role in determining its pharmacokinetic profile.

In recent years, computational modeling and high-throughput screening have become indispensable tools in the optimization of drug candidates. The structural features of 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione have been subjected to rigorous virtual screening to identify potential binding interactions with target proteins. These studies have revealed promising leads for further investigation into its biological activity. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention.

The synthesis of this compound involves multiple steps that showcase the ingenuity of organic chemists in constructing complex heterocyclic systems. Key synthetic strategies include cyclization reactions that form the core pyrrolooxazole ring, followed by functional group manipulations to introduce the aromatic substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving regioselective modifications at the aromatic rings. These synthetic approaches not only highlight the synthetic challenges but also demonstrate the feasibility of producing this compound on a scalable basis.

From a biochemical perspective, understanding how this molecule interacts with biological targets is crucial for its development into a viable therapeutic agent. The presence of multiple aromatic rings suggests potential π-stacking interactions with protein surfaces, which could enhance binding affinity. Additionally, the rigid hexahydro framework may help stabilize key interactions through van der Waals forces. These features make this compound an attractive candidate for further exploration in structure-based drug design.

Current research efforts are focused on evaluating the pharmacological profile of derivatives of 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione. In vitro assays have been conducted to assess its activity against various enzymes and receptors relevant to human diseases. Preliminary results indicate that certain derivatives exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings underscore the potential therapeutic value of this scaffold and justify further investment into its development.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Advanced molecular modeling techniques have been employed to predict the binding modes and affinity of this compound for different targets. These simulations provide valuable insights into how structural modifications can enhance biological activity without compromising solubility or metabolic stability. By integrating experimental data with computational predictions, researchers can design more efficient synthetic routes and optimize lead compounds more rapidly.

Future directions in the study of 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione include exploring its pharmacokinetic properties through preclinical studies in animal models. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its suitability for clinical translation. Additionally, investigating its potential side effects and toxicological profile will be critical steps before it can be considered for human trials.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds that are being explored for therapeutic applications. The development of novel drugs often relies on innovative molecular architectures that can offer unique biological activities. By leveraging existing knowledge about similar compounds and employing modern synthetic methodologies, 3-(4-methoxyphenyl)-5-(2-methylphenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione exemplifies how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry.